Cas no 951889-19-3 (Ethyl 4-(3-bromo-2-thienyl)-4-oxobutanoate)

Ethyl 4-(3-bromo-2-thienyl)-4-oxobutanoate structure
951889-19-3 structure
Product Name:Ethyl 4-(3-bromo-2-thienyl)-4-oxobutanoate
CAS No:951889-19-3
MF:C10H11BrO3S
MW:291.161541223526
MDL:MFCD07782895
CID:4722364
Update Time:2023-08-15

Ethyl 4-(3-bromo-2-thienyl)-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

    • ETHYL 4-(3-BROMO-2-THIENYL)-4-OXOBUTANOATE
    • ethyl 4-(3-bromothiophen-2-yl)-4-oxobutanoate
    • 7721b
    • Ethyl 4-(3-bromo-2-thienyl)-4-oxobutanoate
    • MDL: MFCD07782895
    • Inchi: 1S/C10H11BrO3S/c1-2-14-9(13)4-3-8(12)10-7(11)5-6-15-10/h5-6H,2-4H2,1H3
    • InChI Key: HANQUKJYTLPXQK-UHFFFAOYSA-N
    • SMILES: BrC1C=CSC=1C(CCC(=O)OCC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 245
  • Topological Polar Surface Area: 71.6

Ethyl 4-(3-bromo-2-thienyl)-4-oxobutanoate Pricemore >>

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Ethyl 4-(3-bromo-2-thienyl)-4-oxobutanoate Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:951889-19-3)Ethyl 4-(3-bromo-2-thienyl)-4-oxobutanoate
Order Number:A1194199
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:23
Price ($):1215.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:951889-19-3)Ethyl 4-(3-bromo-2-thienyl)-4-oxobutanoate
A1194199
Purity:99%
Quantity:5g
Price ($):1215.0
Email